Cas no 1805636-70-7 (Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate
• CAS No: 1805636-70-7
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4953533
• Update Time: 2025-08-03

Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-18-10(17)8-2-7(5-16)9(11(13,14)15)3-6(8)4-12/h2-3H,4H2,1H3
• InChI Key： ATNPXYODBCTKST-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C(C#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate

Introduction to Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate (CAS No. 1805636-70-7)

Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate, with the CAS number 1805636-70-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of benzoate derivatives, characterized by its complex and highly functionalized molecular structure. The presence of multiple substituents, including a chloromethyl group, a cyano group, and a trifluoromethyl group, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate molecule exhibits a high degree of reactivity due to the electron-withdrawing nature of the cyano and trifluoromethyl groups, which influence its electronic distribution and potential interactions with biological targets. This reactivity has been exploited in various synthetic pathways, where it serves as a versatile building block for more complex molecules. The compound's ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing heterocyclic frameworks, which are prevalent in many bioactive compounds.

In recent years, there has been a growing interest in the development of novel pharmaceuticals that incorporate fluorine atoms, such as those found in the trifluoromethyl group. Fluorinated compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles. The incorporation of a trifluoromethyl group into the benzoate core of Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate not only enhances its synthetic utility but also opens up possibilities for designing more effective therapeutic agents.

The cyano group in this compound adds another layer of functionality, enabling further derivatization through reduction or hydrolysis to form amine or carboxylic acid moieties, respectively. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify specific functional groups can fine-tune the biological activity of a molecule. Researchers have leveraged these properties to explore new scaffolds for antimicrobial, anti-inflammatory, and anticancer agents.

Recent studies have highlighted the potential of benzoate derivatives as scaffolds for drug discovery. The structural motif is known for its ability to interact with various biological targets due to its aromaticity and planar structure. The specific arrangement of substituents in Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate has been investigated for its interactions with enzymes and receptors involved in critical biological pathways. For instance, modifications at the positions adjacent to the carboxylate group can influence binding affinity and selectivity.

The synthesis of Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include halogenation reactions to introduce the chloromethyl group, cyanation to incorporate the cyano moiety, and trifluoromethylation to add the trifluoromethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The compound's applications extend beyond pharmaceuticals into materials science and agrochemicals. Its unique structural features make it a candidate for developing advanced materials with tailored properties, such as liquid crystals or organic semiconductors. Additionally, derivatives of this compound have shown promise as intermediates in the synthesis of crop protection agents due to their ability to interact with biological targets in pests and weeds.

Ongoing research continues to uncover new possibilities for Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate and its derivatives. Innovations in computational chemistry and high-throughput screening are accelerating the discovery of novel bioactive molecules based on this scaffold. Collaborative efforts between academia and industry are fostering the development of next-generation therapeutics that address unmet medical needs.

In conclusion, Methyl 2-chloromethyl-5-cyano-4-(trifluoromethyl)benzoate (CAS No. 1805636-70-7) is a multifaceted compound with significant potential in drug discovery and material science. Its complex structure and functionalized substituents make it a valuable tool for synthetic chemists and medicinal chemists alike. As research progresses, we can expect further applications and innovations derived from this versatile molecular scaffold.